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Chemical Profile: 4-Phenylbutanal

For context, here are the basic properties of the compound in question [1] [2] [3]:

Property Value

CAS Number 18328-11-5

Molecular Formula C10H12O

Molecular Weight 148.20 g/mol

Melting Point 45-48 °C (lit.)

Boiling Point ~243 °C (at 760 mmHg)

Flash Point ~116 °C

Density ~0.971 g/cm³
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The following table summarizes key strategies identified for improving the efficiency of refrigeration

systems in chemical processes [4] [5].

Strategy Key Actions Potential Outcome / Consideration

Pump System
Optimization

Optimize impeller size; install variable

frequency drives (VFDs); redesign
jacket inlets/outlets.

Reduces heat generation in pump and

parasitic cooling load; lowers electrical
consumption.

Process &
Equipment
Tuning

Conduct detailed energy balance;
maximize heat transfer coefficient;

ensure proper insulation.

Identifies unaccounted consumption;
optimizes heat exchange area to reduce

flow/pressure needs.

Advanced
System Control

Shift load to hours with lower

electricity prices; leverage thermal
inertia of the process.

Exploits variable energy tariffs (6-8%

savings); requires intelligent control
systems.

Heat Transfer
Optimization

Achieve turbulent flow in reactor
jackets; optimize chilled brine flow

rate and temperature.

Maximizes heat removal efficiency; must
be balanced against increased pressure

drop.

The relationship between these strategies and the systematic approach to cost reduction can be visualized in

the following workflow:
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Goal: Reduce Refrigeration Cost

Conduct Detailed Energy Balance

Identify Major Losses

Develop & Evaluate Strategies

Pump System Optimization Process & Equipment Tuning Advanced System Control Heat Transfer Optimization

Implement Integrated Solution

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why is precise temperature control so critical in exothermic reactions like those potentially

involving 4-Phenylbutanal?

A: In exothermic reactions, an uncontrolled temperature increase can lead to decomposed
products, yield loss, and the generation of undesirable impurities that are difficult to remove
later in the purification process. Precise cooling maintains reaction selectivity and product quality [4].

Q2: We are using a high-head pump, but our refrigeration costs are surprisingly high. What could be

the issue?
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A: This is a classic symptom of an oversized pump or a high-pressure-drop system. A high-head

pump consumes more electrical energy, which is converted directly into heat. This adds a
significant, unnecessary heat load that your refrigeration system must then remove, effectively

paying for the cooling twice—once for the pump's electricity and again to remove its waste heat [4].

Q3: What is the simplest first step to reduce refrigeration costs?

A: The most effective first step is to conduct a detailed energy balance of your entire process. This

involves comparing theoretical refrigeration requirements with actual consumption to pinpoint major
losses, which often occur at pumps, in undersized heat exchangers, or due to inadequate insulation

[4].

Q4: How can we reduce costs without a major capital investment in new chillers?

A: Operational strategies can be highly effective. For instance, exploiting thermal inertia allows you

to reduce cooling during peak electricity tariff hours and make up for it when rates are lower.
Additionally, optimizing setpoints (like glycol temperature) based on the external ambient

temperature can improve compressor efficiency and lower costs [5].

A Note on Experimental Protocols

The search results I obtained lack detailed, step-by-step experimental protocols for the synthesis of 4-

Phenylbutanal. The provided strategies are engineering and operational principles. To develop specific

experimental guides, you would need to consult specialized synthetic chemistry literature, such as the

synthesis references mentioned in some chemical databases [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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